![molecular formula C10H12BrNO B1381690 3-[(3-Bromophenoxy)methyl]azetidine CAS No. 1862010-13-6](/img/structure/B1381690.png)
3-[(3-Bromophenoxy)methyl]azetidine
Overview
Description
3-[(3-Bromophenoxy)methyl]azetidine, also known as 3-BPMAM, is a synthetic organic compound that has gained significant attention in the field of medicinal chemistry. It is a saturated heterocyclic organic compound containing three carbon atoms and one nitrogen atom .
Synthesis Analysis
Azetidines, including 3-[(3-Bromophenoxy)methyl]azetidine, can be prepared by reduction of azetidinones (β-lactams) with lithium aluminium hydride . The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions .Molecular Structure Analysis
The molecular formula of 3-[(3-Bromophenoxy)methyl]azetidine is C10H12BrNO. Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry .Chemical Reactions Analysis
The reactivity of azetidines is driven by a considerable ring strain, while at the same time, the ring is significantly more stable than that of related aziridines . This unique reactivity can be triggered under appropriate reaction conditions .Physical And Chemical Properties Analysis
Azetidine is a liquid at room temperature with a strong odor of ammonia and is strongly basic compared to most secondary amines . The molecular weight of 3-[(3-Bromophenoxy)methyl]azetidine is 242.11 g/mol.Scientific Research Applications
Organic Synthesis and Medicinal Chemistry
“3-[(3-Bromophenoxy)methyl]azetidine” is a valuable building block in organic synthesis. Its structure allows for the introduction of the azetidine ring into more complex molecules, which is particularly useful in the development of new pharmaceuticals. The azetidine ring is known for its reactivity due to ring strain, offering a unique scaffold for drug design .
Polymer Science
In polymer science, azetidine derivatives, including “3-[(3-Bromophenoxy)methyl]azetidine,” are used in the anionic and cationic ring-opening polymerization to create polyamines. These polymers have applications in antibacterial coatings, CO2 adsorption, and non-viral gene transfection .
Material Science
Azetidine-containing compounds are explored for their potential in material science, particularly in creating novel materials with unique properties. The bromophenoxy group in “3-[(3-Bromophenoxy)methyl]azetidine” could be utilized to modify surface characteristics or to build complex macromolecular architectures .
Analytical Chemistry
In analytical chemistry, derivatives of azetidine, like “3-[(3-Bromophenoxy)methyl]azetidine,” can be used as standards or reagents in various analytical methods. Their stability and reactivity make them suitable for use in chromatography and spectrometry applications .
Biological Research
The compound’s reactivity and structural features make it a candidate for biological research, where it can be used to synthesize bioactive molecules or probes for understanding biological processes .
Environmental Applications
Azetidine derivatives are being studied for environmental applications, such as in the development of sensors or materials that can capture pollutants or facilitate environmental remediation processes .
Future Directions
properties
IUPAC Name |
3-[(3-bromophenoxy)methyl]azetidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO/c11-9-2-1-3-10(4-9)13-7-8-5-12-6-8/h1-4,8,12H,5-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRRSPKQNARIEOB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)COC2=CC(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(3-Bromophenoxy)methyl]azetidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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